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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375

Get Quote

Essential Safety and Logistical Information for the Disposal of Prosulfuron-d3

Prosulfuron-d3, a deuterated analog of the sulfonylurea herbicide Prosulfuron, requires

careful handling and disposal due to its potential hazards. This guide provides procedural, step-

by-step instructions to ensure the safe and compliant disposal of Prosulfuron-d3 waste in a

laboratory setting. Adherence to these protocols is critical for protecting personnel and the

environment.

Key Hazard Information
Prosulfuron is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1][2] Therefore, it is imperative to prevent its release into the environment.

Personal Protective Equipment (PPE)
Before handling Prosulfuron-d3, ensure the following personal protective equipment is worn:

Hand Protection: Impermeable and resistant gloves (e.g., Butyl rubber, Fluorocarbon

rubber).[1]

Eye/Face Protection: Safety glasses with side shields or chemical goggles.[1]
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Skin and Body Protection: A lab coat or long-sleeved shirt and long pants to avoid skin

contact.

Step-by-Step Disposal Protocol for Prosulfuron-d3
This protocol outlines the immediate operational steps for the disposal of small quantities of

Prosulfuron-d3 typically used in a research environment.

1. Waste Collection and Segregation:

Unused Product: Any unused or unwanted Prosulfuron-d3 should be treated as hazardous

waste. Do not mix it with other solvents or chemical waste unless specifically permitted by

your institution's hazardous waste management plan.

Contaminated Materials: All materials that have come into contact with Prosulfuron-d3,

including personal protective equipment (gloves, etc.), weighing papers, and contaminated

glassware, must be collected for disposal as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

acetone). The rinsate must be collected and disposed of as hazardous chemical waste. After

triple-rinsing, the container can be disposed of as non-hazardous waste, though it is best

practice to puncture it to prevent reuse.[3][4]

2. Waste Storage:

Store all Prosulfuron-d3 waste in a designated, well-ventilated, and secure area, out of

reach of children and domestic animals.

Use a suitable, clearly labeled, and closed container for waste accumulation. The label

should include "Hazardous Waste," the chemical name ("Prosulfuron-d3"), and the

associated hazards (e.g., "Harmful," "Toxic to Aquatic Life").

3. Disposal Procedure:

Licensed Waste Disposal Contractor: The ultimate disposal of Prosulfuron-d3 waste must

be handled by a licensed hazardous-waste disposal contractor.[2] Contact your institution's

Environmental Health and Safety (EHS) office to arrange for pickup and disposal.
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Do Not Dispose Down the Drain: Under no circumstances should Prosulfuron-d3 or its

rinsate be disposed of down the sanitary sewer system, as it is very toxic to aquatic life.[2]

Avoid Environmental Release: Prevent any spillage or leakage from entering drains or

watercourses.[5]

Chemical and Physical Properties of Prosulfuron
The following table summarizes key quantitative data for Prosulfuron, which is chemically

similar to Prosulfuron-d3.

Property Value

Melting Point 155 °C (with decomposition)[6][7]

Density 1.45 g/cm³ (at 20-25 ºC)[6]

Water Solubility (at 25°C)
87 mg/L at pH 5.0; 4 g/L at pH 6.8; 43 g/L at pH

7.7[6]

Solubility in Acetone 160 g/L[6]

Solubility in Ethanol 8.4 g/L[6]

Experimental Workflow for Prosulfuron-d3 Disposal
The following diagram illustrates the logical steps for the proper disposal of Prosulfuron-d3
waste from a laboratory setting.
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Caption: Workflow for the safe disposal of Prosulfuron-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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